Cas no 2096331-10-9 (1-(Tetrahydro-2H-pyran-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-boronic acid pinacol ester)

• Product Name: 1-(Tetrahydro-2H-pyran-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-boronic acid pinacol ester
• CAS No: 2096331-10-9
• MF: C₁₅H₂₂BF₃N₂O₃
• MW: 346.152994632721
• CID: 6799381
• PubChem ID: 46318053
• Update Time: 2024-10-17

1-(Tetrahydro-2H-pyran-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1-(TETRAHYDRO-2H-PYRAN-2-YL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-5-BORONIC ACID PINACOL ESTER
• MFCD16170321
• 2096331-10-9
• 1-(Tetrahydro-2H-pyran-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-boronic acid pinacol ester

• Inchi： 1S/C15H22BF3N2O3/c1-13(2)14(3,4)24-16(23-13)12-8-11(15(17,18)19)20-21(12)10-6-5-7-22-9-10/h8,10H,5-7,9H2,1-4H3
• InChI Key： ZQKLYALJJZQDLL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(B2OC(C)(C)C(C)(C)O2)N(C2COCCC2)N=1)(F)F

Computed Properties

• Exact Mass: 346.1675572g/mol
• Monoisotopic Mass: 346.1675572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų